Cas no 1249546-88-0 (4-Chloro-N-(1-cyano-1-methylpropyl)benzamide)

• Product Name: 4-Chloro-N-(1-cyano-1-methylpropyl)benzamide
• CAS No: 1249546-88-0
• MF: C₁₂H₁₃ClN₂O
• MW: 236.697421789169
• CID: 5452518
• PubChem ID: 53528772
• Update Time: 2025-06-27

4-Chloro-N-(1-cyano-1-methylpropyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-(2-cyanobutan-2-yl)benzamide
• EN300-10228768
• 1249546-88-0
• 4-chloro-N-(1-cyano-1-methylpropyl)benzamide
• Z756361154
• AKOS010353848
• 4-Chloro-N-(1-cyano-1-methylpropyl)benzamide

• Inchi： 1S/C12H13ClN2O/c1-3-12(2,8-14)15-11(16)9-4-6-10(13)7-5-9/h4-7H,3H2,1-2H3,(H,15,16)
• InChI Key： VFBNWYPWTZGNRN-UHFFFAOYSA-N
• SMILES： C(NC(C#N)(C)CC)(=O)C1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 236.0716407g/mol
• Monoisotopic Mass: 236.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• Density: 1.176±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 412.8±30.0 °C(Predicted)
• pka: 11.33±0.46(Predicted)

Additional information on 4-Chloro-N-(1-cyano-1-methylpropyl)benzamide

Comprehensive Overview of 4-Chloro-N-(1-cyano-1-methylpropyl)benzamide (CAS No. 1249546-88-0)

4-Chloro-N-(1-cyano-1-methylpropyl)benzamide, with the CAS number 1249546-88-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyano and chlorobenzamide functional groups, is often explored for its potential applications in drug discovery and crop protection. Its molecular structure, which includes a chlorophenyl ring and a cyanoalkyl side chain, makes it a versatile intermediate in synthetic chemistry.

In recent years, the demand for high-purity benzamide derivatives like 4-Chloro-N-(1-cyano-1-methylpropyl)benzamide has surged, driven by advancements in precision medicine and sustainable agriculture. Researchers are particularly interested in its role as a building block for designing novel small-molecule inhibitors and biologically active compounds. The compound’s CAS No. 1249546-88-0 is frequently searched in academic databases and chemical marketplaces, reflecting its growing relevance in both industrial and academic settings.

One of the key reasons behind the popularity of 4-Chloro-N-(1-cyano-1-methylpropyl)benzamide is its compatibility with modern green chemistry principles. As the scientific community shifts toward environmentally friendly synthesis methods, this compound’s efficient production and minimal ecological footprint align with global sustainability goals. Additionally, its potential applications in cancer research and neurodegenerative disease studies have made it a subject of intense scrutiny in medicinal chemistry circles.

The compound’s structural uniqueness also makes it a valuable candidate for computational chemistry and molecular modeling studies. Researchers often leverage its cyano group and chlorobenzamide moiety to investigate interactions with biological targets, such as enzymes and receptors. This has led to a spike in searches for "4-Chloro-N-(1-cyano-1-methylpropyl)benzamide synthesis" and "CAS 1249546-88-0 applications" across scientific platforms.

From a commercial perspective, 4-Chloro-N-(1-cyano-1-methylpropyl)benzamide is increasingly sought after by fine chemical suppliers and contract research organizations (CROs). Its role in high-throughput screening and lead optimization processes underscores its importance in the pharmaceutical pipeline. Moreover, its stability under various conditions makes it a reliable choice for long-term storage and large-scale production.

In conclusion, 4-Chloro-N-(1-cyano-1-methylpropyl)benzamide (CAS No. 1249546-88-0) represents a critical intersection of chemical innovation and practical application. Whether in drug development, agricultural science, or material research, this compound continues to inspire new avenues of exploration. Its presence in peer-reviewed literature and patent filings further solidifies its status as a key player in modern chemistry.